5-trans U-46619 chemical structure and properties
5-trans U-46619 chemical structure and properties
An in-depth technical guide to the chemical structure, properties, and biological activity of 5-trans U-46619.
Introduction
5-trans U-46619 is a synthetic analog of the prostaglandin (B15479496) endoperoxide PGH2 and a specific stereoisomer of the well-characterized thromboxane (B8750289) A2 (TXA2) mimetic, U-46619.[1] While often found as a minor impurity in commercial preparations of its cis-isomer, 5-trans U-46619 is biologically active in its own right.[1][2] Its primary mechanism of action is agonism of the thromboxane A2 receptor (TP receptor), which mediates physiological responses such as platelet aggregation and smooth muscle contraction.[1][3]
Additionally, it has been identified as an inhibitor of microsomal prostaglandin E2 synthase (mPGES-1), a key enzyme in the inflammatory cascade.[4][5] This dual activity makes it a compound of interest for researchers in pharmacology and drug development. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, synthesis, and the signaling pathways it modulates.
Chemical Structure and Properties
The defining feature of 5-trans U-46619 is the trans (or E) configuration of the double bond at the fifth position of the heptenoic acid side chain. This distinguishes it from its more common (5Z) isomer, U-46619.[1]
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IUPAC Name: (5E)-7-{(1R,4S,5S,6R)-6-[(1E,3S)-3-Hydroxyoct-1-en-1-yl]-2-oxabicyclo[2.2.1]heptan-5-yl}hept-5-enoic acid[1]
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Synonyms: 5,6-trans U-46619[5]
Physicochemical Data
The following table summarizes and compares the key physicochemical properties of 5-trans U-46619 and its parent compound, U-46619.
| Property | 5-trans U-46619 | U-46619 (5-cis isomer) |
| CAS Number | 330796-58-2[1] | 56985-40-1[1] |
| Molecular Formula | C₂₁H₃₄O₄[1][3][5] | C₂₁H₃₄O₄[1][6] |
| Molecular Weight | 350.5 g/mol [1][3] | 350.49 g/mol [1][7][8] |
| Purity | Typically ≥98%[1] | Typically ≥98%[1][8][9] |
| Solubility | DMF: 50 mg/ml[1][5]DMSO: 50 mg/ml[1][5]Ethanol: 50 mg/ml[1][5] | DMF: 100 mg/ml[1][10]DMSO: 100 mg/ml[1][10]Ethanol: 100 mg/ml[1][10] |
Synthesis Outline
The synthesis of 5-trans U-46619 typically begins with the well-established intermediate, the Corey lactone diol.[11] The key step for achieving the desired stereochemistry is the installation of the α-chain using a Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high E-selectivity, thereby producing the trans double bond.[11]
Caption: General synthetic workflow for 5-trans U-46619.
Mechanism of Action
Thromboxane A2 (TP) Receptor Agonism
As a thromboxane A2 mimetic, 5-trans U-46619 exerts its primary biological effects by activating TP receptors, which are G-protein coupled receptors (GPCRs).[1][12] The TP receptor predominantly couples to the Gq alpha subunit, initiating a well-defined signaling cascade that results in increased intracellular calcium levels.[1][2]
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Receptor Binding: 5-trans U-46619 binds to and activates the TP receptor on the cell surface.
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G-Protein Activation: The activated receptor stimulates the Gq protein, causing it to exchange GDP for GTP.[1]
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PLC Activation: The Gαq subunit activates Phospholipase C (PLC).[1][2]
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Second Messenger Production: PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a membrane phospholipid, into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[1][2]
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Calcium Release: IP3 diffuses into the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytosol.[1]
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Cellular Response: The resulting sharp increase in intracellular Ca²⁺, along with the action of DAG, activates downstream effectors like Protein Kinase C (PKC) and RhoA/Rho-kinase, leading to physiological responses such as platelet aggregation and smooth muscle contraction.[2][13]
Caption: Signaling cascade following TP receptor activation.
Microsomal Prostaglandin E2 Synthase (mPGES-1) Inhibition
In addition to its agonist activity, 5-trans U-46619 has been shown to inhibit microsomal prostaglandin E2 synthase (mPGES-1).[4][5] This enzyme is responsible for the final step in the synthesis of prostaglandin E2 (PGE2), a key mediator of inflammation and pain.[4] The inhibitory potency of the 5-trans isomer is reported to be approximately half that of the 5-cis version.[4] This off-target activity is a crucial consideration for researchers, as its presence could confound results in studies related to prostaglandin synthesis.[4]
Pharmacological Data
Quantitative data for 5-trans U-46619 is limited compared to its well-studied isomer. The table below presents the known inhibitory potency against mPGES-1 and includes EC₅₀ values for U-46619 for context on TP receptor-mediated activities.
| Compound | Assay / Target | Species | EC₅₀ / IC₅₀ Value |
| 5-trans U-46619 | mPGES-1 Inhibition | Not Specified | ~30 µM (IC₅₀)[4] |
| U-46619 | Platelet Shape Change | Human | 4.8 nM (EC₅₀)[10] |
| U-46619 | Platelet Aggregation | Human | 82 nM (EC₅₀)[10] |
| U-46619 | Platelet Aggregation | Human | 1.31 µM (EC₅₀)[6] |
| U-46619 | Serotonin Release | Human | 0.536 µM (EC₅₀)[6][14] |
| U-46619 | TP Receptor Agonism | Not Specified | 35 nM (EC₅₀)[6][12] |
Key Experimental Protocols
Protocol: mPGES-1 Enzymatic Inhibition Assay
This protocol outlines a general method to determine the IC₅₀ value of 5-trans U-46619 against mPGES-1.[4]
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Reagent Preparation: Prepare a reaction buffer (e.g., potassium phosphate (B84403) buffer), a solution of reduced glutathione (B108866) (GSH), and dilutions of the mPGES-1 enzyme. Prepare a stop solution (e.g., containing ferric chloride) to terminate the reaction.
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Compound Incubation: In a microtiter plate, add the reaction buffer, GSH, and varying concentrations of 5-trans U-46619 (or a vehicle control like DMSO). Pre-incubate this mixture with the diluted mPGES-1 enzyme for approximately 15 minutes at 4°C.[4]
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Reaction Initiation: Start the enzymatic reaction by adding the substrate, PGH2, to each well.[4]
-
Reaction Incubation: Allow the reaction to proceed for a short, fixed duration (e.g., 60 seconds) at a controlled temperature (e.g., 25°C).[4]
-
Reaction Termination: Halt the reaction by adding the stop solution to each well.[4]
-
PGE2 Quantification: Measure the amount of PGE2 produced, typically using an enzyme-linked immunosorbent assay (ELISA) or LC-MS/MS.
-
Data Analysis: Plot the percentage of mPGES-1 inhibition against the logarithm of the inhibitor concentration to construct a dose-response curve. From this curve, calculate the IC₅₀ value, which is the concentration of 5-trans U-46619 required to inhibit PGE2 production by 50%.[4]
Protocol: Platelet Aggregation Assay
This functional assay measures the ability of a TP receptor agonist like 5-trans U-46619 to induce the aggregation of platelets.[2]
-
Preparation of Platelet-Rich Plasma (PRP): Draw whole human blood into tubes containing an anticoagulant (e.g., 3.2% sodium citrate). Centrifuge the blood at low speed (e.g., 200 x g) for 15-20 minutes at room temperature. The supernatant is the PRP.[2]
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Baseline Measurement: Transfer an aliquot of PRP to a cuvette in a light transmission aggregometer. Allow the sample to stabilize to obtain a baseline reading of light transmission.
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Agonist Addition: Add varying concentrations of 5-trans U-46619 to the PRP in the cuvette.
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Aggregation Monitoring: As platelets aggregate, the turbidity of the PRP decreases, allowing more light to pass through. The aggregometer records this increase in light transmission over time.
-
Data Analysis: The maximum aggregation percentage is calculated for each concentration. This data is used to generate a dose-response curve and determine the EC₅₀ value for platelet aggregation.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
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- 4. benchchem.com [benchchem.com]
- 5. caymanchem.com [caymanchem.com]
- 6. U 46619 | CAS:56985-40-1 | selective agonist of prostaglandin H2 (PGH2)/thromboxane A2 (TxA2) (TP) receptor | High Purity | Manufacturer BioCrick [biocrick.com]
- 7. U46619 - Wikipedia [en.wikipedia.org]
- 8. U-46619 [sigmaaldrich.com]
- 9. U 46619 | Prostanoid Receptors | Tocris Bioscience [tocris.com]
- 10. caymanchem.com [caymanchem.com]
- 11. benchchem.com [benchchem.com]
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